Cas no 2138525-69-4 (2-{(benzyloxy)carbonylamino}-3-(4-ethyl-1H-pyrazol-1-yl)-2-methylpropanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-3-(4-ethyl-1H-pyrazol-1-yl)-2-methylpropanoic acid
• CAS No: 2138525-69-4
• MF: C₁₇H₂₁N₃O₄
• MW: 331.366344213486
• CID: 6349640
• PubChem ID: 165800668
• Update Time: 2025-05-20

2-{(benzyloxy)carbonylamino}-3-(4-ethyl-1H-pyrazol-1-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-3-(4-ethyl-1H-pyrazol-1-yl)-2-methylpropanoic acid
• 2-{[(benzyloxy)carbonyl]amino}-3-(4-ethyl-1H-pyrazol-1-yl)-2-methylpropanoic acid
• EN300-1141174
• 2138525-69-4

• Inchi： 1S/C17H21N3O4/c1-3-13-9-18-20(10-13)12-17(2,15(21)22)19-16(23)24-11-14-7-5-4-6-8-14/h4-10H,3,11-12H2,1-2H3,(H,19,23)(H,21,22)
• InChI Key： XZKQFZLFGXAILF-UHFFFAOYSA-N
• SMILES： OC(C(C)(CN1C=C(C=N1)CC)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 331.15320616g/mol
• Monoisotopic Mass: 331.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-{(benzyloxy)carbonylamino}-3-(4-ethyl-1H-pyrazol-1-yl)-2-methylpropanoic acid

Compound CAS No 2138525-69-4: 2-{(benzyloxy)carbonylamino}-3-(4-ethyl-1H-pyrazol-1-yl)-2-methylpropanoic Acid

The compound with CAS No 2138525-69-4, named 2-{(benzyloxy)carbonylamino}-3-(4-ethyl-1H-pyrazol-1-yl)-2-methylpropanoic acid, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzyloxy group, a carbonylamino moiety, and a pyrazole ring system. These structural features contribute to its diverse chemical properties and reactivity.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The pyrazole ring, a five-membered aromatic heterocycle, is known for its ability to form hydrogen bonds and interact with biological targets, making it a valuable component in medicinal chemistry. The benzyloxy group adds further complexity to the molecule, enhancing its solubility and stability under various conditions.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, condensations, and oxidations. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high product quality.

In terms of chemical properties, this compound exhibits interesting behavior in both acidic and basic environments. The carbonylamino group plays a crucial role in determining its reactivity, particularly in nucleophilic attacks and electrophilic substitutions. Additionally, the presence of the methyl group at the alpha position introduces steric hindrance, which can influence the molecule's conformation and reactivity.

From a pharmacological perspective, this compound has shown promise as a potential lead molecule for developing new drugs targeting specific biological pathways. Its ability to inhibit certain enzymes or receptors has been investigated in vitro and in vivo models. For example, recent research has demonstrated its potential as an anti-inflammatory agent by modulating cytokine production in immune cells.

The application of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed that the pyrazole ring can interact with key residues in target proteins, suggesting its potential for therapeutic applications. Furthermore, quantum mechanical calculations have provided insights into the electronic structure of the molecule, aiding in the design of more potent derivatives.

In conclusion, CAS No 2138525-69-4 represents a fascinating example of how structural complexity can lead to diverse chemical properties and biological activities. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in advancing both chemical science and medicinal research.